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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroabietyl alcohol, a derivative of abietic acid found in pine rosin, is a high molecular

weight, primary, monohydric alcohol. Its hydrogenated nature lends it significant stability

against oxidation.[1] This colorless and viscous liquid, often with a faint balsamic or woody

odor, is a key ingredient in a wide array of industrial and commercial products.[2][3] Its utility

stems from its excellent tackifying and plasticizing properties, as well as its role as a binding

and viscosity-controlling agent.[1][4] This technical guide provides an in-depth overview of the

physicochemical properties of Hydroabietyl alcohol, complete with experimental protocols

and functional visualizations to support researchers, scientists, and professionals in drug

development and other fields.

Physicochemical Properties
The physicochemical properties of Hydroabietyl alcohol can vary slightly depending on the

grade and purity of the substance. Commercial products are often mixtures, which can

influence the observed values. The following table summarizes the key quantitative data

available for Hydroabietyl alcohol, with ranges provided to account for variations across

different sources.
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Property Value Units

General

Chemical Name

Dodecahydro-1,4a-dimethyl-7-

(1-methylethyl)-1-

phenanthrenemethanol

-

Synonyms Dihydroabietyl alcohol, Abitol -

CAS Number 26266-77-3, 13393-93-6 -

Molecular Formula C20H34O -

Molecular Weight 290.48 g/mol

Appearance
Colorless to pale straw-colored

viscous liquid or tacky resin
-

Odor Faint, woody, or balsamic -

Physical Properties

Boiling Point 313 - 388 °C at 760 mmHg

Melting Point 0 - 35 °C

Density 0.94 - 1.008 g/cm³ at 25°C

Refractive Index 1.519 - 1.5245 at 20°C

Viscosity 1500 - 7000
cP (mPa·s) at various

temperatures

Chemical Properties

Acid Value 0.1 - 0.2 mg KOH/g

Flash Point 131.3 - 175.8 °C (Closed Cup)

logP (Octanol-Water Partition

Coefficient)
5.19 - 6.789 -

Solubility

Water 0.1815 mg/L at 25°C (estimated)
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Organic Solvents

Soluble in alcohols, esters,

ketones, and aromatic

hydrocarbons

-

Experimental Protocols
Accurate determination of the physicochemical properties of Hydroabietyl alcohol is crucial

for its application. The following are detailed methodologies for key experiments, based on

standard testing protocols.

Determination of Boiling Point (Adapted from ASTM
D1120)
The boiling point of viscous liquids like Hydroabietyl alcohol can be determined using a

method adapted from ASTM D1120 for engine coolants, which is suitable for determining the

equilibrium boiling point.[5][6]

Apparatus: A round-bottom flask, a heating mantle, a condenser, a calibrated thermometer,

and boiling chips.

Procedure:

A measured volume of Hydroabietyl alcohol is placed in the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

The flask is connected to the condenser, and the thermometer is positioned so that the

bulb is just above the liquid surface to measure the vapor temperature.

The heating mantle is turned on, and the liquid is heated to its boiling point.

The temperature is recorded when it becomes stable, which indicates the equilibrium

boiling point.

The observed boiling point is corrected to standard atmospheric pressure (760 mmHg).

Determination of Melting Point (Capillary Method)
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For semi-solid or crystalline forms of Hydroabietyl alcohol, the melting point can be

determined using the capillary method.[7]

Apparatus: A melting point apparatus, capillary tubes, and a thermometer.

Procedure:

A small, finely powdered sample of Hydroabietyl alcohol is packed into a capillary tube to

a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded as the melting range.

Determination of Density (Adapted from ASTM D1475)
The density of viscous liquids like Hydroabietyl alcohol can be determined using a

pycnometer or a weight-per-gallon cup, following a method adapted from ASTM D1475.[4][8][9]

[10]

Apparatus: A pycnometer of known volume, a balance, and a constant-temperature bath.

Procedure:

The pycnometer is cleaned, dried, and its empty weight is accurately measured.

The pycnometer is filled with Hydroabietyl alcohol, taking care to avoid air bubbles.

The filled pycnometer is placed in a constant-temperature bath (e.g., 25°C) until it reaches

thermal equilibrium.

Any excess liquid is removed, and the exterior of the pycnometer is cleaned and dried.

The filled pycnometer is weighed.
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The density is calculated by dividing the mass of the Hydroabietyl alcohol by the volume

of the pycnometer.

Determination of Viscosity (Rotational Viscometer -
ASTM D2196)
The viscosity of non-Newtonian materials like Hydroabietyl alcohol is typically measured

using a rotational viscometer, such as a Brookfield viscometer, following ASTM D2196.[11][12]

[13][14][15]

Apparatus: A rotational viscometer with appropriate spindles, a sample container, and a

constant-temperature bath.

Procedure:

The Hydroabietyl alcohol sample is brought to the desired temperature in the constant-

temperature bath.

The appropriate spindle is selected and attached to the viscometer.

The spindle is immersed in the sample to the marked level.

The viscometer is operated at a specified rotational speed, and the torque reading is

allowed to stabilize.

The viscosity in centipoise (cP) or milliPascal-seconds (mPa·s) is calculated from the

torque reading and the viscometer's calibration factor for the specific spindle and speed

used.

Determination of Acid Value (ASTM D465)
The acid value, representing the free acid content, is determined by titration according to ASTM

D465.[16][17][18][19][20]

Apparatus: A burette, a flask, a magnetic stirrer, and a pH meter or colorimetric indicator.

Procedure:
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A known weight of Hydroabietyl alcohol is dissolved in a suitable solvent mixture (e.g.,

toluene and ethanol).

A few drops of a suitable indicator (e.g., phenolphthalein) are added, or a pH electrode is

inserted.

The solution is titrated with a standardized solution of potassium hydroxide (KOH) until the

endpoint is reached (indicated by a color change or a sharp inflection in the pH curve).

The acid value is calculated in mg KOH per gram of sample.

Determination of Flash Point (Pensky-Martens Closed
Cup - ASTM D93)
The flash point is determined using a Pensky-Martens closed-cup tester as described in ASTM

D93.[2][3][21][22][23]

Apparatus: A Pensky-Martens closed-cup flash point tester.

Procedure:

The sample cup is filled with Hydroabietyl alcohol to the specified level.

The lid is placed on the cup, and the apparatus is assembled.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the stirring is stopped, and a test flame is introduced into

the vapor space of the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite.

Determination of Octanol-Water Partition Coefficient
(logP) (HPLC Method)
The octanol-water partition coefficient (logP) can be estimated using High-Performance Liquid

Chromatography (HPLC) by correlating the retention time of the compound with that of known
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standards.[24][25][26][27][28]

Apparatus: An HPLC system with a reverse-phase column (e.g., C18), a UV detector, and

appropriate mobile phase solvents (e.g., methanol and water).

Procedure:

A series of standard compounds with known logP values are injected into the HPLC

system to create a calibration curve of retention time versus logP.

A solution of Hydroabietyl alcohol is then injected under the same chromatographic

conditions.

The retention time of Hydroabietyl alcohol is measured.

The logP value of Hydroabietyl alcohol is determined by interpolating its retention time

on the calibration curve.

Visualizations
Production of Hydroabietyl Alcohol from Gum Rosin
Hydroabietyl alcohol is commercially produced from the esterification and subsequent

hydrogenation of gum rosin.[29] The following diagram illustrates a simplified workflow of this

process.
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Caption: Simplified workflow for the production of Hydroabietyl alcohol.

Functional Role in Cosmetic Formulations
In cosmetic products, Hydroabietyl alcohol serves as a binding agent and a viscosity-

controlling agent, contributing to the desired texture and stability of the formulation.[1][4][30]
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Cosmetic Formulation Components
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Caption: Role of Hydroabietyl alcohol in cosmetic formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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